Cas no 72036-29-4 (Lithium,(3-methoxy-3-oxo-1-propynyl)- (9CI))

• Product Name: Lithium,(3-methoxy-3-oxo-1-propynyl)- (9CI)
• CAS No: 72036-29-4
• MF: C₄H₃LiO₂
• MW: 90.0064213275909
• CID: 548789
• PubChem ID: 11051577
• Update Time: 2025-04-19

Lithium,(3-methoxy-3-oxo-1-propynyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Lithium,(3-methoxy-3-oxo-1-propynyl)- (9CI)
• lithium,methyl prop-2-ynoate
• METHYL LITHIOPROPIOLATE
• (3-Methoxy-3-oxo-1-propynyl)lithium
• 1-lithio methyl propiolate
• 2-Propynoicacid,methyl ester,lithium complex
• lithium methylpropiolate
• Methyl 3-lithiopropynoate
• methyl 3-lithiopropyonate
• methyl lithiopropyonate
• methyl propiolate lithium salt
• AG-G-83029
• AKOS006332087
• METHYLLITHIOPROPIOLATE
• lithio methyl propiolate
• 72036-29-4
• DTXSID30453287

• Inchi： 1S/C4H3O2.Li/c1-3-4(5)6-2;/h2H3;/q-1;+1
• InChI Key： WKQRVRIXMUTYTN-UHFFFAOYSA-N
• SMILES： O(C(C#[C-])=O)C.[Li+]

Computed Properties

• Exact Mass: 90.02930
• Monoisotopic Mass: 90.02930777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 99.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: -0.33040